Cas no 1094670-35-5 (Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)-)

• Product Name: Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)-
• CAS No: 1094670-35-5
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5186189
• PubChem ID: 23087468
• Update Time: 2025-09-24

Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-isobutyl-N-methylacetamide
• 2-chloro-N-methyl-N-(2-methylpropyl)acetamide
• Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)-

• Inchi： 1S/C7H14ClNO/c1-6(2)5-9(3)7(10)4-8/h6H,4-5H2,1-3H3
• InChI Key： BPGUPWBECWZODX-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC(C)C)=O

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)-

Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- (CAS No. 1094670-35-5): A Comprehensive Overview in Modern Chemical Biology

Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)-, identified by its CAS number 1094670-35-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of amides, which are widely recognized for their role in various biological processes and pharmaceutical applications. The presence of a chloro substituent and a branched alkyl group in its molecular structure contributes to its distinct reactivity and potential utility in synthetic chemistry and drug development.

The molecular formula of Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- is C₈H₁₅ClN₂O, reflecting its complex composition. The compound's structure includes a central amide bond, which is flanked by a chloro group at the α-position and two alkyl groups at the N-position. This configuration makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules such as pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in amide-based compounds due to their potential as bioactive molecules. The chloro and methyl groups in Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- enhance its reactivity, making it a valuable building block for further functionalization. Researchers have explored its use in the synthesis of novel inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its role in drug discovery. The structural features of Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- allow it to mimic natural bioactive molecules, facilitating the development of drugs with improved efficacy and reduced side effects. For instance, studies have demonstrated its potential in inhibiting certain enzymes involved in inflammatory responses, making it a promising candidate for therapeutic applications.

The synthesis of Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These methods highlight the compound's importance in synthetic chemistry and underscore the expertise required to handle such molecules effectively.

The biological activity of this compound has been extensively studied in recent years. Researchers have utilized computational modeling and experimental approaches to understand how it interacts with biological targets. These studies have revealed that Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- can modulate various signaling pathways, making it a valuable tool for investigating cellular processes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique chemical properties make it suitable for use in the development of new polymers and coatings that exhibit enhanced durability and functionality. The ability to incorporate such compounds into materials at the molecular level opens up new possibilities for advanced material design.

The regulatory landscape surrounding the use of Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- is also an important consideration. While it is not classified as a hazardous or controlled substance, adherence to safety protocols is essential when handling this compound in laboratory settings. Proper storage conditions and handling procedures must be followed to ensure worker safety and prevent environmental contamination.

The future prospects for Acetamide, 2-chloro-N-methyl-N-(2-methylpropyl)- are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of its properties grows, so too does its potential as a tool for scientific discovery and innovation. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this remarkable compound.